![molecular formula C12H15K7O32S7 B12322609 Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate](/img/no-structure.png)
Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate involves the sulfonation of sucrose. The process typically includes the following steps:
Sulfonation: Sucrose is treated with sulfur trioxide or chlorosulfonic acid to introduce sulfate groups.
Neutralization: The resulting sulfonated sucrose is neutralized with potassium hydroxide to form the potassium salt
Industrial Production Methods
Industrial production of this compound follows similar steps but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the final product meets stringent quality standards .
Chemical Reactions Analysis
Types of Reactions
Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate primarily undergoes:
Substitution Reactions: The sulfate groups can be substituted with other functional groups under specific conditions.
Hydrolysis: In aqueous solutions, the compound can hydrolyze to release sulfate ions.
Common Reagents and Conditions
Reagents: Sulfur trioxide, chlorosulfonic acid, potassium hydroxide.
Conditions: Controlled temperature and pH to ensure selective sulfonation and neutralization.
Major Products
The major products of these reactions include various sulfonated derivatives of sucrose and potassium sulfate .
Scientific Research Applications
Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate has several applications in scientific research:
Chemistry: Used as a reference standard in analytical chemistry for the drug sucralfate.
Biology: Investigated for its potential role in biological systems due to its high sulfate content.
Medicine: Utilized in the formulation of sucralfate, a medication used to treat ulcers.
Industry: Employed in various industrial processes that require highly sulfonated compounds.
Mechanism of Action
The mechanism of action of heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate involves its interaction with biological molecules through its sulfate groups. These groups can form strong ionic bonds with positively charged sites on proteins and other macromolecules, influencing their structure and function .
Comparison with Similar Compounds
Similar Compounds
Sucrose Hexasulfate Potassium Salt: Another highly sulfonated sucrose derivative with six sulfate groups.
Beta-Cyclodextrin Tetradecakis (hydrogen sulfate): A cyclodextrin derivative with multiple sulfate groups.
Uniqueness
Heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate is unique due to its high degree of sulfonation, which imparts distinct chemical properties such as high solubility in water and strong ionic interactions .
Properties
Molecular Formula |
C12H15K7O32S7 |
---|---|
Molecular Weight |
1169.4 g/mol |
IUPAC Name |
heptapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)-3,5-disulfonatooxyoxan-4-yl] sulfate |
InChI |
InChI=1S/C12H22O32S7.7K/c13-1-4-6(40-47(20,21)22)8(42-49(26,27)28)9(43-50(29,30)31)11(37-4)39-12(3-36-46(17,18)19)10(44-51(32,33)34)7(41-48(23,24)25)5(38-12)2-35-45(14,15)16;;;;;;;/h4-11,13H,1-3H2,(H,14,15,16)(H,17,18,19)(H,20,21,22)(H,23,24,25)(H,26,27,28)(H,29,30,31)(H,32,33,34);;;;;;;/q;7*+1/p-7 |
InChI Key |
QRADSVFOARSADG-UHFFFAOYSA-G |
Canonical SMILES |
C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])O.[K+].[K+].[K+].[K+].[K+].[K+].[K+] |
Origin of Product |
United States |
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